Cas no 2228120-87-2 (2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid
• CAS No: 2228120-87-2
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6478816
• PubChem ID: 165790205
• Update Time: 2025-06-11

2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid
• 2-amino-2-[1-(2-bromo-5-hydroxyphenyl)cyclopropyl]acetic acid
• 2228120-87-2
• EN300-1909399

• Inchi： 1S/C11H12BrNO3/c12-8-2-1-6(14)5-7(8)11(3-4-11)9(13)10(15)16/h1-2,5,9,14H,3-4,13H2,(H,15,16)
• InChI Key： ZZULVGKEKOGXMI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1(C(C(=O)O)N)CC1)O

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid (CAS No. 2228120-87-2)

2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid, identified by the chemical identifier CAS No. 2228120-87-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural rigidity and potential bioactivity. The presence of both amino and hydroxyl functional groups, coupled with a brominated aromatic ring, makes this molecule a versatile scaffold for drug discovery and medicinal chemistry applications.

The structure of 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid features a cyclopropyl ring attached to an acetic acid moiety, with an amino group at the second position and a substituted phenyl ring at the first position. The phenyl ring is further modified by a bromine atom at the second position and a hydroxyl group at the fifth position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical manipulation and biological evaluation.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their potential as pharmacological agents. The cyclopropyl group, being a small and rigid structure, can effectively occupy specific binding pockets in biological targets, thereby enhancing binding affinity. Additionally, the presence of both amino and hydroxyl groups provides multiple sites for chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid is its potential as a precursor in the development of novel therapeutic agents. The brominated aromatic ring, in particular, is a common feature in many bioactive molecules and has been shown to enhance metabolic stability and binding interactions with biological targets. Furthermore, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for maintaining the structural integrity of protein-ligand complexes.

Recent studies have highlighted the importance of cyclopropylacetic acid derivatives in drug discovery. These compounds have been investigated for their potential roles in modulating various biological pathways, including inflammation, pain perception, and neurotransmitter signaling. The structural features of 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid suggest that it may exhibit similar properties, making it a promising candidate for further investigation.

The synthesis of 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom into the aromatic ring typically requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the installation of the hydroxyl group can be achieved through direct hydroxylation or oxidation methods.

Once synthesized, 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid can be subjected to various biochemical assays to evaluate its potential bioactivity. These assays may include enzyme inhibition studies, cell-based assays, or animal models to assess pharmacological effects. The results from these studies will provide valuable insights into the therapeutic potential of this compound and guide further development efforts.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse molecules in drug discovery. Compounds like 2-amino-2-1-(2-bromo-5-hydroxyphenyl)cyclopropylacetic acid offer unique structural motifs that can be exploited to develop novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new biological targets and mechanisms, compounds such as this one are likely to play an important role in addressing unmet medical needs.

In conclusion, 2228120-87 CAS no 2228120 -87 - 22-amino - 22 - 1-( 22 -bromo -55 -hydroxypheny l )cyc lo prop ylacetic ac id represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an attractive scaffold for designing novel bioactive molecules. Further exploration of its chemical properties and biological activities will undoubtedly contribute to advancements in drug discovery and therapeutic innovation.